Cas no 1261960-74-0 (5-Methyl-2-(thiophen-2-YL)benzoic acid)

• Product Name: 5-Methyl-2-(thiophen-2-YL)benzoic acid
• CAS No: 1261960-74-0
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD18318853
• CID: 2766201
• PubChem ID: 53224800
• Update Time: 2025-04-21

5-Methyl-2-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(thiophen-2-yl)benzoic acid, 95%
• DTXSID30688532
• AKOS017552304
• 5-METHYL-2-(THIOPHEN-2-YL)BENZOIC ACID
• 1261960-74-0
• MFCD18318853
• 5-Methyl-2-(thiophen-2-YL)benzoic acid

• MDL： MFCD18318853
• Inchi： 1S/C12H10O2S/c1-8-4-5-9(10(7-8)12(13)14)11-3-2-6-15-11/h2-7H,1H3,(H,13,14)
• InChI Key： AFACZXPFUPXBEO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 218.04015073Da
• Monoisotopic Mass: 218.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids